Cas no 6313-49-1 ( )

• Product Name: &nbsp
• CAS No: 6313-49-1
• MF: C₁₄H₂₄N₂O
• MW: 236.353163719177
• CID: 958778
• PubChem ID: 236978
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(benzylamino)-3-(diethylamino)propan-2-ol
• AKOS009114161
• NSC-40120
• NSC40120
• 6313-49-1
•  

• Inchi： 1S/C14H24N2O/c1-3-16(4-2)12-14(17)11-15-10-13-8-6-5-7-9-13/h5-9,14-15,17H,3-4,10-12H2,1-2H3
• InChI Key： QLBMXOZPLHPOAQ-UHFFFAOYSA-N
• SMILES： OC(CNCC1C=CC=CC=1)CN(CC)CC

Computed Properties

• Exact Mass: 236.18902
• Monoisotopic Mass: 236.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.004
• Boiling Point: 365.8°C at 760 mmHg
• Flash Point: 175°C
• Refractive Index: 1.527
• PSA: 35.5
• LogP: 1.86980